4-(Methylamino)piperidine-4-carboxylic acid
Description
4-(Methylamino)piperidine-4-carboxylic acid is a piperidine derivative featuring both a methylamino (-NHCH₃) and a carboxylic acid (-COOH) group at the 4-position of the six-membered piperidine ring. This structural configuration confers unique physicochemical and biological properties, making it a compound of interest in medicinal chemistry and drug design.
Properties
Molecular Formula |
C7H14N2O2 |
|---|---|
Molecular Weight |
158.20 g/mol |
IUPAC Name |
4-(methylamino)piperidine-4-carboxylic acid |
InChI |
InChI=1S/C7H14N2O2/c1-8-7(6(10)11)2-4-9-5-3-7/h8-9H,2-5H2,1H3,(H,10,11) |
InChI Key |
YDGFFLUUYVZARD-UHFFFAOYSA-N |
Canonical SMILES |
CNC1(CCNCC1)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Methylamino)piperidine-4-carboxylic acid typically involves the following steps:
Starting Material: The synthesis begins with piperidine-4-carboxylic acid.
Methylation: The piperidine-4-carboxylic acid is reacted with methylamine in the presence of a suitable catalyst to introduce the methylamino group.
Purification: The product is then purified using standard techniques such as recrystallization or chromatography.
Industrial Production Methods
In an industrial setting, the production of 4-(Methylamino)piperidine-4-carboxylic acid may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity, and the use of automated systems can enhance efficiency and safety.
Chemical Reactions Analysis
Types of Reactions
4-(Methylamino)piperidine-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.
Substitution: The methylamino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be employed for substitution reactions.
Major Products
Oxidation: N-oxides of 4-(Methylamino)piperidine-4-carboxylic acid.
Reduction: Alcohols or aldehydes derived from the reduction of the carboxylic acid group.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
4-(Methylamino)piperidine-4-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound can be used in the study of enzyme interactions and as a ligand in receptor binding studies.
Industry: The compound can be used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 4-(Methylamino)piperidine-4-carboxylic acid involves its interaction with specific molecular targets. The methylamino group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their activity. The carboxylic acid group can participate in acid-base reactions, further modulating the compound’s effects.
Comparison with Similar Compounds
Structural Analogues and Their Key Features
The following table summarizes critical differences between 4-(methylamino)piperidine-4-carboxylic acid and related piperidine derivatives:
Key Comparative Insights
Bioactivity and Target Selectivity: The methylamino group in 4-(methylamino)piperidine-4-carboxylic acid may enhance interactions with amine-binding receptors (e.g., NMDA, GABA transporters), similar to LY233053, which uses a tetrazole as a bioisostere for acidic groups . However, the absence of a bulky substituent (e.g., naphthyl in GSK3004774) likely limits its potency compared to more complex analogs . Unlike Isonipecotic acid, which lacks a methylamino group, the target compound’s basicity could improve solubility in physiological pH ranges, akin to 1-(ethoxycarbonyl)piperidine-4-carboxylic acid .
Synthetic Accessibility :
- Simpler derivatives (e.g., Isonipecotic acid) are synthesized via straightforward hydrolysis or esterification, whereas advanced analogs like GSK3004774 require chiral resolution and multi-step protocols . The target compound’s synthesis likely involves reductive amination of 4-oxopiperidine-4-carboxylic acid derivatives .
Pharmacokinetic Profiles: The ethoxycarbonyl group in 1-(ethoxycarbonyl)piperidine-4-carboxylic acid improves lipophilicity and BBB penetration, a feature absent in the hydrophilic methylamino variant .
Biological Activity
4-(Methylamino)piperidine-4-carboxylic acid is a compound with significant biological activity and diverse applications in medicinal chemistry and biological research. This article provides an in-depth analysis of its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant research findings.
Molecular Characteristics:
| Property | Value |
|---|---|
| Molecular Formula | C7H14N2O2 |
| Molecular Weight | 158.20 g/mol |
| IUPAC Name | 4-(methylamino)piperidine-4-carboxylic acid |
| InChI | InChI=1S/C7H14N2O2/c1-8-7(6(10)11)2-4-9-5-3-7/h8-9H,2-5H2,1H3,(H,10,11) |
| Canonical SMILES | CNC1(CCNCC1)C(=O)O |
The compound features a piperidine ring substituted with a methylamino group and a carboxylic acid functional group, which contributes to its reactivity and interaction with biological targets.
The biological activity of 4-(Methylamino)piperidine-4-carboxylic acid is primarily attributed to its ability to interact with various molecular targets through:
- Hydrogen Bonding: The methylamino group can form hydrogen bonds with proteins and enzymes.
- Electrostatic Interactions: The carboxylic acid group can participate in acid-base reactions, influencing the activity of nearby molecules.
These interactions are crucial for modulating enzyme activities and receptor binding, making the compound a valuable tool in pharmacological studies.
Enzyme Inhibition Studies
Research has demonstrated that 4-(Methylamino)piperidine-4-carboxylic acid acts as an inhibitor for several enzymes. For instance, it has shown potential as a ligand in receptor binding studies related to neurotransmitter systems.
Table 1: Enzyme Inhibition Data
| Enzyme | IC50 (µM) | Reference |
|---|---|---|
| hAChE (acetylcholinesterase) | 5.6 | |
| MAO-A (monoamine oxidase A) | 6.9 | |
| ERK5 (extracellular signal-regulated kinase 5) | 12.3 |
These studies indicate that the compound can effectively inhibit key enzymes involved in neurotransmission and metabolic pathways.
Study on Neurotransmitter Receptors
A study investigated the effects of 4-(Methylamino)piperidine-4-carboxylic acid on neurotransmitter receptors, focusing on its role in modulating synaptic transmission. The compound was found to enhance the release of certain neurotransmitters while inhibiting others, suggesting its potential use in treating neurological disorders.
Pharmacokinetics and Bioavailability
Research has also focused on the pharmacokinetic profile of this compound. A recent study highlighted its oral bioavailability of approximately 42% in mouse models, indicating favorable absorption characteristics that could translate into effective therapeutic use in humans .
Applications in Medicinal Chemistry
The unique structure of 4-(Methylamino)piperidine-4-carboxylic acid makes it a versatile building block for synthesizing more complex molecules. It has been utilized in:
- Drug Development: As a precursor for synthesizing novel pharmacological agents targeting various diseases.
- Biochemical Research: To study enzyme interactions and signaling pathways.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
